Cas no 136825-82-6 (1-(1-bromonaphthalen-2-yl)ethan-1-one)

• Product Name: 1-(1-bromonaphthalen-2-yl)ethan-1-one
• CAS No: 136825-82-6
• MF: C₁₂H₉BrO
• MW: 249.103262662888
• CID: 4491519
• Update Time: 2025-05-23

1-(1-bromonaphthalen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(1-bromo-2-naphthalenyl)-
• 1-(1-bromonaphthalen-2-yl)ethan-1-one

• Inchi： 1S/C12H9BrO/c1-8(14)10-7-6-9-4-2-3-5-11(9)12(10)13/h2-7H,1H3
• InChI Key： HWNXYLWPZZWQFF-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C2C(=C1Br)C=CC=C2)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-(1-bromonaphthalen-2-yl)ethan-1-one

Recent Advances in the Study of 1-(1-bromonaphthalen-2-yl)ethan-1-one (CAS: 136825-82-6) and Its Applications in Chemical Biology and Pharmaceutical Research

1-(1-bromonaphthalen-2-yl)ethan-1-one (CAS: 136825-82-6) is a brominated naphthalene derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates and fluorescent probes. Recent studies have explored its utility in organic synthesis, medicinal chemistry, and materials science, highlighting its importance as a building block for more complex structures.

One of the most notable advancements in the study of 1-(1-bromonaphthalen-2-yl)ethan-1-one is its role in the development of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases, which are implicated in various cancers. The researchers utilized a structure-activity relationship (SAR) approach to optimize the compound's efficacy, leading to the identification of several promising candidates for further preclinical evaluation.

In addition to its pharmacological potential, 1-(1-bromonaphthalen-2-yl)ethan-1-one has been employed in the design of fluorescent probes for biological imaging. A recent publication in ACS Chemical Biology detailed the synthesis of a naphthalene-based probe derived from this compound, which exhibits strong fluorescence in the visible spectrum and high selectivity for certain cellular targets. This probe has been successfully used to visualize intracellular processes in real-time, offering new insights into cell signaling pathways.

The synthetic versatility of 1-(1-bromonaphthalen-2-yl)ethan-1-one has also been highlighted in materials science. Researchers have leveraged its bromine substituent for cross-coupling reactions, enabling the construction of conjugated polymers with unique optoelectronic properties. These polymers show potential for use in organic light-emitting diodes (OLEDs) and photovoltaic devices, as reported in a 2022 study published in Advanced Materials.

Despite these advancements, challenges remain in the large-scale production and purification of 1-(1-bromonaphthalen-2-yl)ethan-1-one. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce environmental impact. For instance, a green chemistry approach using catalytic bromination has been proposed, which minimizes the use of hazardous reagents while maintaining high efficiency.

In conclusion, 1-(1-bromonaphthalen-2-yl)ethan-1-one (CAS: 136825-82-6) continues to be a valuable compound in chemical biology and pharmaceutical research. Its diverse applications, from drug development to materials science, underscore its importance as a multifunctional building block. Future research will likely explore its potential in emerging fields such as targeted drug delivery and bioorthogonal chemistry, further expanding its utility in science and technology.